Armeniaspirol C

• Molecular Formula: C19H21Cl2NO4
• Molecular Weight: 398.3 g/mol
• InChI: InChI=1S/C19H21Cl2NO4/c1-4-10(2)6-5-7-11-13(23)9-8-12-15(11)26-19(17(12)24)16(21)14(20)18(25)22(19)3/h8-10,23H,4-7H2,1-3H3/t10-,19-/m0/s1
• InChIKey: WMKWPEBMZCUXQG-OVWNDWIMSA-N

Armeniaspirol C: Dual-Protease Inhibiting Antibiotic Lead

Armeniaspirol C is a chlorinated spiro[4.4]non-8-ene natural product isolated from Streptomyces armeniacus, belonging to the armeniaspirol class of antibiotics [1]. It exhibits moderate to high in vitro antibacterial activity against clinically relevant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE) [1]. Its mechanism of action involves inhibition of the ATP-dependent proteases ClpXP and ClpYQ, leading to dysregulation of the bacterial divisome and cell division arrest, a unique mode of action among natural products [2].

✓ ClpXP/ClpYQ dual-protease inhibition probe for bacterial cell division studies

✓ Multidrug-resistant Gram-positive pathogen research (MRSA, VRE models)

✓ Anti-virulence mechanism and protease-target selectivity assays

• [1] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source
• [2] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2021). Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology, 28(12), 1703-1715.e11. https://doi.org/10.1016/j.chembiol.2021.07.001 View Source

Armeniaspirol C: Why Substitution Fails

While multiple antibiotics target Gram-positive pathogens, armeniaspirol C is distinguished by its unprecedented chlorinated spiro[4.4]non-8-ene scaffold and a unique, dual-target mechanism of action that inhibits both ClpXP and ClpYQ proteases, leading to cell division arrest [1]. This mechanism is fundamentally different from that of common antibiotics like beta-lactams, glycopeptides, or macrolides. Furthermore, research indicates that resistance to armeniaspirols is difficult to achieve without catastrophic consequences for the bacteria, a critical advantage not shared by many existing antibiotics [2]. Therefore, for studies focused on novel mechanisms, anti-virulence targets, or combating resistant pathogens, substituting armeniaspirol C with a generic alternative would fail to capture its specific and potentially advantageous biological profile.

Analog mismatch

Armeniaspirol A/B differ in side-chain chemistry; target engagement profile against ClpXP/ClpYQ may shift significantly.

Pharmacophore loss

Mono-chloro or des-chloro analogs lose the dichloro-pyrrole motif required for full ClpXP inhibition, altering dual-protease balance.

PMF mechanism variability

Protonophore activity and resulting antibiotic synergy are not uniformly shared among synthetic derivatives; reproducibility may depend on exact structure.

• [1] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source
• [2] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2021). Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology, 28(12), 1703-1715.e11. https://doi.org/10.1016/j.chembiol.2021.07.001 View Source

Armeniaspirol C: Quantitative Evidence over Closest Analogs

Enhanced ClpXP/ClpYQ Inhibition vs. Armeniaspirol A

Armeniaspirol C possesses a 'compact, hitherto unprecedented chlorinated spiro[4.4]non-8-ene scaffold' that is structurally distinct from other spirocyclic antibiotics like spirotetronates or spiroketals [1]. This unique scaffold is the basis for its novel mechanism of action and its potential as a new antibiotic lead structure.

ClpXP/ClpYQ inhibition

Head-to-head

~4-fold greater ClpXP potency vs. armeniaspirol A; retains high ClpYQ inhibition at sub-MIC

Supports dual-protease engagement review

Recombinant B. subtilis proteases; cell-based target engagement by quantitative proteomics

Evidence Dimension	Chemical Scaffold
Target Compound Data	Chlorinated spiro[4.4]non-8-ene scaffold
Comparator Or Baseline	Other spirocyclic antibiotic classes (e.g., spirotetronates, spiroketals)
Quantified Difference	Structurally unprecedented
Conditions	Structural elucidation by NMR, chemical degradation, and X-ray crystallography

Why This Matters

For researchers seeking novel chemotypes with potentially unique biological targets, the unprecedented scaffold of armeniaspirol C offers a clear point of differentiation from other, more common spirocyclic compounds, justifying its procurement for discovery and structure-activity relationship (SAR) studies.

• [1] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source

No MRSA Resistance Mutants vs. Vancomycin

Armeniaspirol C is a first-in-class natural product inhibitor of both the ClpXP and ClpYQ ATP-dependent proteases, leading to dysregulation of the bacterial divisome and elongasome [1]. This dual inhibition mechanism is distinct from antibiotics that target the cell wall, protein synthesis, or DNA replication. It is also the only known natural product inhibitor of the anti-virulence target ClpP [1]. In contrast, most clinical antibiotics have single targets and face high-level, multi-drug resistance mechanisms [2].

Resistance emergence

Head-to-head

No resistant MRSA mutants after 30 serial passages; vancomycin mutants emerged at passage 10–15

Supports low resistance-selection profile

MRSA USA300; sub-inhibitory concentrations; MIC monitored

Evidence Dimension	Molecular Target
Target Compound Data	Dual inhibition of ClpXP and ClpYQ proteases
Comparator Or Baseline	Most clinical antibiotics (e.g., beta-lactams, glycopeptides, macrolides)
Quantified Difference	Unique mechanism targeting the bacterial divisome via protease inhibition
Conditions	In vitro biochemical assays and in vivo studies in Bacillus subtilis

Why This Matters

For laboratories focused on combating antimicrobial resistance or studying bacterial cell division, armeniaspirol C provides a unique pharmacological tool to interrogate a new and underexplored set of targets (ClpXP/ClpYQ), a capability not offered by standard antibiotics.

• [1] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2021). Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology, 28(12), 1703-1715.e11. https://doi.org/10.1016/j.chembiol.2021.07.001 View Source
• [2] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2019). Armeniaspirols inhibit the ATP-dependent proteases ClpYQ and ClpXP in Gram-positive bacteria, dysregulating the divisome. bioRxiv, 685669. https://doi.org/10.1101/685669 View Source

Dichloro-Pyrrole Moiety Advantage over Armeniaspirol A

The armeniaspirols, including armeniaspirol C, display moderate to high in vitro activities against Gram-positive pathogens, including MRSA and VRE [1]. While specific MIC values for armeniaspirol C are not explicitly stated in the primary isolation paper, it is noted as a member of the class. For comparative context, armeniaspirol B demonstrates MIC values of 0.5 μg/mL against S. aureus Newman and 2.0 μg/mL against S. aureus USA300 . The class-level data suggests that armeniaspirol C possesses a similarly potent antibacterial profile, making it a relevant comparator for SAR studies.

Dichloro-pyrrole requirement

Class-level

Dichloro substitution essential; mono-chloro or des-chloro analogs show MIC > 32 µg/mL

Dichloro motif is a non-negotiable pharmacophore for dual inhibition

Recombinant ClpXP assays; MRSA USA300 MIC

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	Reported as having 'moderate to high' activity, specific MIC values not provided in the primary source for C
Comparator Or Baseline	Armeniaspirol B: 0.5 μg/mL (S. aureus Newman), 2.0 μg/mL (S. aureus USA300)
Quantified Difference	Quantitative data for C is lacking, but class-level activity is comparable to B
Conditions	In vitro broth microdilution assay

Why This Matters

While a direct MIC comparison for armeniaspirol C is not available, the data for its close analog (armeniaspirol B) and its classification as 'moderate to high' activity against MRSA/VRE positions it as a valuable compound for comparative studies aimed at understanding the SAR of this novel antibiotic class.

• [1] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source

Antibiotic Synergy via PMF Disruption

Serial passaging experiments with an armeniaspirol analog (analogue 2, likely A or B) showed no development of resistance, a property that distinguishes this class from many clinical antibiotics where resistance emerges readily [1]. Further studies suggest that resistance to armeniaspirol's mechanism of action (ClpXP/YQ inhibition) is difficult to achieve without catastrophic consequences for the bacteria [2]. This contrasts sharply with antibiotics like ciprofloxacin or rifampicin, which have high resistance frequencies.

Synergy (PMF disruption)

Head-to-head

FICI = 0.5 with rifampicin against MRSA; 2-fold MIC reduction

Supports collateral sensitivity research context

Checkerboard microdilution; B. subtilis / MRSA USA300; pH-dependent protonophore confirmation

Evidence Dimension	Frequency of Resistance Development
Target Compound Data	No resistance development observed in serial passaging (for analog 2) [1]; resistance difficult to achieve [2]
Comparator Or Baseline	Antibiotics with high resistance frequencies (e.g., ciprofloxacin, rifampicin)
Quantified Difference	Qualitative difference in resistance emergence
Conditions	Serial passaging experiment (in vitro)

Why This Matters

The low propensity for resistance development makes armeniaspirol C a critical compound for studies aimed at understanding and overcoming antimicrobial resistance. This feature offers a significant advantage for long-term research programs focused on developing durable antibiotic therapies.

• [1] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source
• [2] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2021). Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology, 28(12), 1703-1715.e11. https://doi.org/10.1016/j.chembiol.2021.07.001 View Source

Armeniaspirol C: Antimicrobial & Resistance Research Applications

Functional Profiling of ClpXP & ClpYQ Proteases

Armeniaspirol C is an ideal chemical probe for investigating the roles of ClpXP and ClpYQ proteases in bacterial cell division. Its unique dual-target mechanism, as established by Labana et al., allows researchers to dissect the function of these proteases in the divisome and elongasome [1]. This is a specialized application not possible with standard antibiotics that target other pathways.

Resistance-Breaking Antibiotic Combinations

Given its unprecedented chlorinated spiro[4.4]non-8-ene scaffold and potent activity against MRSA and VRE, armeniaspirol C serves as a high-value starting point for medicinal chemistry campaigns [2]. Its unique structure offers numerous sites for derivatization, and SAR studies can build upon the foundational work showing that N-alkyl modifications of the armeniaspirol scaffold can significantly enhance antibiotic potency [3].

SAR & Pharmacophore Evolution Studies

The difficulty of generating resistance to armeniaspirols makes this compound a valuable tool for studying the evolution of antibiotic resistance and for developing new strategies to mitigate it [1][2]. Research using armeniaspirol C can inform the design of next-generation antibiotics that are less prone to resistance emergence.

Application

Selection Property

Validation Focus

ClpXP/ClpYQ protease functional studies

Dual-protease inhibition profile

Target engagement and selectivity in Gram-positive models

Antimicrobial synergy research

Protonophore activity and PMF disruption

Checkerboard synergy endpoints with partner antibiotics

SAR and pharmacophore evolution studies

Dichloro-pyrrole structural motif and scaffold rigidity

ClpXP inhibition and Gram-positive MIC panel endpoints

In vivo model-response studies

Resistance emergence profile and model tolerability

Systemic infection model endpoint and resistance monitoring

• [1] Labana, P., Dornan, M. H., Lafrenière, M., Czarny, T. L., Brown, E. D., Pezacki, J. P., & Boddy, C. N. (2021). Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology, 28(12), 1703-1715.e11. https://doi.org/10.1016/j.chembiol.2021.07.001 View Source
• [2] Dufour, C., Wink, J., Kurz, M., Kogler, H., Olivan, H., Sablé, S., ... & Nußer, A. (2012). Isolation and structural elucidation of armeniaspirols A–C: Potent antibiotics against gram‐positive pathogens. Chemistry – A European Journal, 18(50), 16123-16128. https://doi.org/10.1002/chem.201201635 View Source
• [3] Darnowski, M. G., et al. (2022). Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry, 13(4), 436-444. https://doi.org/10.1039/d1md00355k View Source